Cas no 2742657-05-0 (8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride)

• Product name: 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride
• CAS No: 2742657-05-0
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 5361845

8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c10-7-1-5-3-11-4-6(9-5)2-8-7;/h5-6,9H,1-4H2,(H,8,10);1H
• InChI Key： VIRUNFJXLDMZKB-UHFFFAOYSA-N
• SMILES： O=C1NCC2COCC(N2)C1.Cl

Additional information on 8-oxa-3,10-diazabicyclo[4.3.1]decan-4-one hydrochloride

8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2742657-05-0, commonly referred to as 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug design and advanced materials development.

8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride is a bicyclic compound characterized by a fused ring system that combines an oxacycle (8-membered oxygen-containing ring) with two nitrogen atoms positioned at the 3 and 10 positions of the bicyclo framework. This structure imparts the molecule with a rigid and planar geometry, which is highly desirable in drug design for optimizing bioavailability and receptor binding affinity.

Recent studies have highlighted the potential of 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride as a scaffold for developing novel pharmaceutical agents targeting various therapeutic areas, including central nervous system disorders and oncology. Researchers have demonstrated that the hydrochloride salt form of this compound exhibits enhanced solubility and stability compared to its free base counterpart, making it more amenable for pharmacological testing.

In terms of synthesis, 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride can be prepared via a multi-step process involving cycloaddition reactions or iterative ring-forming strategies such as SNAr (nucleophilic aromatic substitution) followed by cyclization steps to achieve the desired bicyclic framework.

The unique electronic properties of 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride have also made it a promising candidate in the field of optoelectronics and organic electronics.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed quantum mechanical studies on 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride, providing insights into its electronic structure and reactivity patterns.

In conclusion, 8-Oxa-3,10-Diazabicyclo[4.3.1]Decan-4-One Hydrochloride (CAS No.: 2742657-05-) stands out as a versatile building block with immense potential across multiple scientific disciplines.